Cas no 13939-10-1 (Beryllium,bis(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI))

• Product Name: Beryllium,bis(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI)
• CAS No: 13939-10-1
• MF: C₁₀H₁₀BeF₆O₅
• MW: 333.186007022858
• CID: 120041
• PubChem ID: 54587874
• Update Time: 2025-04-18

Beryllium,bis(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Beryllium,bis(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI)
• BERYLLIUM TRIFLUOROACETYLACETONATE HYDRATE
• Berillium trifluoroacetylacetonate hydrate
• Beryllium 1,1,1-trifluoropentane-2,4-dionate hydrate
• 13939-10-1
• A807531
• beryllium 5,5,5-trifluoro-4-oxo-2-penten-2-olate hydrate
• beryllium;(Z)-1,1,1-trifluoro-4-oxopent-2-en-2-olate;hydrate
• beryllium 5,5,5-tris(fluoranyl)-4-oxidanylidene-pent-2-en-2-olate hydrate
• Berilliumtrifluoroacetylacetonatehydrate99%
• Berillium trifluoroacetylacetonate hydrate 99%
• Beryllium trifluoroacetylacetonate hydrate 99%

• Inchi： 1S/2C5H5F3O2.Be.H2O/c2*1-3(9)2-4(10)5(6,7)8;;/h2*2,10H,1H3;;1H2/q;;+2;/p-2/b2*4-2-;;
• InChI Key： WELVGSUNNSSJSV-PWODJZQNSA-L
• SMILES： FC(/C(=C/C(C)=O)/[O-])(F)F.FC(/C(=C/C(C)=O)/[O-])(F)F.O.[Be+2]

Computed Properties

• Exact Mass: 333.05500
• Monoisotopic Mass: 162.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 61.83000
• LogP: 2.94070

Beryllium,bis(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')-, (T-4)- (9CI) Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：